N-Acetylsulfanilamide-13C6

N-Acetylsulfanilamide is the primary Phase II N-acetylated metabolite of sulfanilamide, a foundational sulfonamide antibacterial agent. In analytical chemistry and regulated testing, accurate quantification of this metabolite is critical for pharmacokinetic profiling, food safety residue monitoring, and environmental wastewater analysis. N-Acetylsulfanilamide-13C6 (CAS: 1655498-04-6) is a premium stable isotope-labeled internal standard (SIL-IS) in which six carbon-12 atoms in the phenyl ring are replaced with carbon-13. This specific isotopic substitution yields a +6 Da mass shift. For procurement teams and analytical laboratory managers, selecting the 13C6-labeled variant over standard deuterated or structural analogs is driven by its absolute chemical stability and its ability to perfectly co-elute with the native analyte in reversed-phase liquid chromatography (RPLC), ensuring uncompromising accuracy in high-throughput LC-MS/MS workflows [1].

Substituting N-Acetylsulfanilamide-13C6 with a generic structural analog (e.g., a different sulfonamide) or a deuterated internal standard (e.g., N-Acetylsulfanilamide-d4) introduces critical analytical vulnerabilities. Structural analogs fail because they elute at different retention times than the target analyte, exposing them to different matrix suppression zones in complex sample extracts, which invalidates their ability to correct for ionization variability. While deuterated standards are chemically identical, they frequently suffer from a chromatographic 'isotope effect' in reversed-phase LC, where the weaker lipophilic interaction of deuterium causes the standard to elute slightly earlier than the native compound. This retention time shift means the D4-standard and the native analyte do not experience identical matrix effects at the exact moment of electrospray ionization. Furthermore, deuterium labels can be susceptible to H/D back-exchange in protic or acidic extraction buffers, leading to signal loss and quantitative bias. Only a heavy-carbon (13C) label guarantees exact co-elution and absolute label stability [1].

Absolute Co-Elution

In reversed-phase liquid chromatography (RPLC), deuterated internal standards often exhibit a measurable chromatographic isotope effect, eluting slightly earlier than the native analyte. N-Acetylsulfanilamide-13C6 eliminates this shift entirely, demonstrating a 0.00 min retention time difference relative to native N-Acetylsulfanilamide. In contrast, deuterated analogs (e.g., D4) can exhibit retention time shifts of 0.02 to 0.10 minutes depending on the gradient. Because the 13C6 standard co-elutes perfectly, it is subjected to the exact same matrix-induced ion suppression or enhancement as the target analyte, reducing quantification errors in complex matrices from >15% (with shifted standards) to <2% [1].

Exact co-elution ensures the internal standard perfectly compensates for matrix effects at the exact moment of ionization, preventing batch failures in regulated quantification.

Isotopic Cross-Talk Prevention

When quantifying high-concentration samples, the natural isotopic envelope of the native analyte can interfere with the internal standard if the mass shift is insufficient. N-Acetylsulfanilamide-13C6 provides a robust +6 Da mass shift (m/z 221 vs 215 for the native [M+H]+). This +6 Da separation completely clears the M+2 and M+3 natural isotopic contributions of the native compound. Comparators with smaller mass shifts (e.g., +3 Da or D3) can suffer from 1-5% signal interference (cross-talk) when native analyte concentrations are high, artificially inflating the internal standard baseline and skewing the calibration curve [1].

A +6 Da mass shift allows laboratories to validate wider linear dynamic ranges without baseline inflation, reducing the need for sample dilution and re-runs.

Back-Exchange Resistance

Sample preparation for sulfonamide analysis often involves acidic protein precipitation or harsh solid-phase extraction (SPE) conditions. Deuterated internal standards are susceptible to hydrogen-deuterium (H/D) back-exchange in protic solvents at extreme pH, which can degrade the isotopic purity by 5-10% during extraction. N-Acetylsulfanilamide-13C6 utilizes carbon-13 atoms integrated directly into the aromatic phenyl ring, conferring 100% chemical stability against isotopic exchange regardless of the extraction pH or solvent composition [1].

Procuring a carbon-13 labeled standard guarantees quantitative reproducibility even when utilizing aggressive sample clean-up protocols.

Food Safety & Residue Testing

In agricultural and food safety testing, sulfonamide residues and their acetylated metabolites must be strictly monitored in complex matrices like meat, milk, and honey. The exact co-elution properties of N-Acetylsulfanilamide-13C6 make it the optimal internal standard to correct for the severe ion suppression caused by lipids and proteins in these matrices, ensuring compliance with maximum residue limits (MRLs) [1].

Wastewater Pharmaceutical Monitoring

Monitoring pharmaceutical pollution in municipal wastewater effluents requires high-dynamic-range assays to account for highly variable dissolved organic matter (DOM). The +6 Da mass shift and absolute chemical stability of N-Acetylsulfanilamide-13C6 prevent isotopic cross-talk and label degradation during the aggressive solid-phase extraction (SPE) required for environmental water samples [1].

PK & ADME Profiling

During in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) studies, tracking the N-acetylation metabolism of sulfonamides requires absolute quantification accuracy across multiple biological compartments (plasma, urine, tissue). The use of N-Acetylsulfanilamide-13C6 eliminates the chromatographic isotope effect, ensuring that PK parameters (such as half-life and clearance rates) are calculated without analytical bias [1].